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Cat. No.: B15576322 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The mitochondrial permeability transition pore (mPTP) is a non-specific channel that, under

pathological conditions, can open in the inner mitochondrial membrane, leading to

mitochondrial dysfunction and cell death.[1][2] One key inducer of mPTP opening is a high

concentration of calcium ions (Ca²⁺) in the mitochondrial matrix.[3][4] The Calcium Retention

Capacity (CRC) assay is a widely used method to assess the susceptibility of mitochondria to

Ca²⁺-induced mPTP opening.[3][5][6] This assay quantifies the amount of Ca²⁺ that

mitochondria can sequester before the mPTP opens.

ER-000444793 is a potent, small-molecule inhibitor of the mPTP.[7][8][9] Notably, its

mechanism of action is independent of Cyclophilin D (CypD), a well-known regulator of the

mPTP.[7][8][10] This makes ER-000444793 a valuable tool for studying the role of the mPTP in

various disease models and for the development of novel therapeutics targeting mitochondrial

dysfunction. These application notes provide a detailed protocol for utilizing ER-000444793 in a

CRC assay to evaluate its inhibitory effect on mPTP opening.

Quantitative Data Summary
The following table summarizes the key quantitative data for ER-000444793.
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Compound Target IC₅₀
Assay
Condition

Reference

ER-000444793 mPTP Opening 2.8 µM

Ca²⁺-induced

mPTP opening in

isolated

mitochondria

[7][9]

Cyclosporin A

(Positive Control)

mPTP Opening

(CypD-

dependent)

72 nM

Ca²⁺-induced

mPTP opening in

isolated

mitochondria

[8]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of Ca²⁺-induced mPTP opening and the

inhibitory effect of ER-000444793, as well as the experimental workflow for the CRC assay.
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Caption: Signaling pathway of Ca²⁺-induced mPTP opening and its inhibition by ER-
000444793.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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